1,3-Dihydro-1,3-dioxo-2H-isoindole-2-propionyl chloride
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 1,3-Dihydro-1,3-dioxo-2H-isoindole-2-propionyl chloride has been explored through various methods. One approach involves the development of two protocols for the synthesis of 1,3-di[alkoxy(aryloxy)carbonyl]-2-oxo-2,3-dihydroindoles. These compounds are synthesized starting from N,O-diacyl derivatives, which are obtained by treating 2-oxindoles with chloroformic acid esters and triethylamine. The first protocol described is a rearrangement of N,O-diacylated compounds in the presence of 4-dimethylaminopyridine, leading to N,C(3)-diacylated products with identical acyl groups at both positions. The second protocol involves O-deacylation followed by O-acylation and rearrangement, resulting in N,C(3)-diacylated 2-oxindoles with different acyl groups in the two positions .
Molecular Structure Analysis
The molecular structure of 1,3-Dihydro-1,3-dioxo-2H-isoindole-2-propionyl chloride and its derivatives is characterized by the presence of the 2-oxo-2,3-dihydroindole core. This core structure is modified through various synthetic protocols to introduce different acyl groups, which can significantly affect the compound's properties and reactivity. The presence of stereogenic centers, particularly in the synthesis of tetrahydro-1H-isoindolones, indicates the potential for isomerization and the formation of multiple stereoisomers, which can be controlled to achieve high diastereoselectivity .
Chemical Reactions Analysis
The chemical reactivity of these compounds is highlighted by the ability to undergo various transformations. For instance, the sequential three-component copper-catalyzed coupling/propargyl-allenyl isomerization/[4 + 2] cyclization reaction provides a method for synthesizing highly substituted tetrahydro-1H-isoindolones. This reaction involves the use of conjugated vinylic alkynes, imines, and α,β-unsaturated enoic acid chlorides, showcasing the versatility of the core structure in participating in complex reactions that generate multiple stereogenic centers in a single step .
Physical and Chemical Properties Analysis
While the specific physical and chemical properties of 1,3-Dihydro-1,3-dioxo-2H-isoindole-2-propionyl chloride are not detailed in the provided papers, the synthesis methods and molecular structure analysis suggest that these compounds are likely to have unique properties based on their acyl substitutions and the presence of stereogenic centers. The diastereoselectivity observed in the synthesis of tetrahydro-1H-isoindolones implies that the physical properties such as melting points, solubility, and crystallinity could vary significantly between isomers. The chemical properties, including reactivity and stability, would also be influenced by the specific acyl groups and the overall molecular conformation .
Scientific Research Applications
Polymer Degradation and Stabilization
A critical review on the thermal degradation of poly(vinyl chloride) (PVC) supports the involvement of specific chloride structural defects in the initiation of thermal dehydrochlorination. This process is crucial for understanding the stability and degradation pathways of PVC, a common polymer material in various applications (Starnes, 2002).
Bioproduction of Diols
Research on the downstream processing of biologically produced 1,3-propanediol and 2,3-butanediol highlights the significance of separation methods for these chemicals from fermentation broths. These diols have wide-ranging applications, including as precursors for polymers and as solvents (Xiu & Zeng, 2008).
Click Chemistry in Drug Discovery
The synthesis of 1,4-disubstituted 1,2,3-triazoles via copper(I) catalyzed azide-alkyne cycloadditions is a pivotal reaction in drug discovery, bioconjugation, and material science. This review emphasizes the role of triazoles as versatile scaffolds in organic synthesis and their applications across different fields (Kaushik et al., 2019).
Chloride Binding in Cement-Based Materials
A comprehensive review on the chloride binding of cement-based materials when exposed to external chloride environments discusses the complexities involved. This research is vital for understanding the durability and longevity of concrete structures in chloride-rich environments (Yuan et al., 2009).
Eco-Friendly Synthesis Methods
Advances in the synthesis of triazoles using copper-catalyzed azide-alkyne cycloadditions (CuAAC) based on eco-friendly procedures are detailed, including the use of microwave irradiation and water as solvents. These methods aim to enhance reaction efficiency while minimizing environmental impact (de Souza et al., 2019).
properties
IUPAC Name |
3-(1,3-dioxoisoindol-2-yl)propanoyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClNO3/c12-9(14)5-6-13-10(15)7-3-1-2-4-8(7)11(13)16/h1-4H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEQHPUCQCWTFRP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)CCC(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30169073 | |
Record name | 1,3-Dihydro-1,3-dioxo-2H-isoindole-2-propionyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30169073 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Dihydro-1,3-dioxo-2H-isoindole-2-propionyl chloride | |
CAS RN |
17137-11-0 | |
Record name | 1,3-Dihydro-1,3-dioxo-2H-isoindole-2-propanoyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=17137-11-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3-Dihydro-1,3-dioxo-2H-isoindole-2-propionyl chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017137110 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,3-Dihydro-1,3-dioxo-2H-isoindole-2-propionyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30169073 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,3-dihydro-1,3-dioxo-2H-isoindole-2-propionyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.436 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOLE-2-PROPIONYL CHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q8D9N4EZF3 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
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